Cas no 30115-75-4 (6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1))

• Product Name: 6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1)
• CAS No: 30115-75-4
• MF: C₂₀H₂₇ClN₂
• MW: 330.894784212112
• CID: 322673
• PubChem ID: 207487
• Update Time: 2025-04-19

6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenz[c,g]azonine-6-propanamine,5,7,12,13-tetrahydro-N-methyl-, hydrochloride (1:1)
• N-methyl-3-(5,7,12,13-tetrahydrobenzo[d][2]benzazonin-6-yl)propan-1-amine,hydrochloride
• 6-(3-(Methylamino)propyl)-5,7,12,13-tetrahydro-6H-dibenz(c,g)azonine hydrochloride
• 6H-Dibenz(c,g)azonine, 5,7,12,13-tetrahydro-6-(3-(methylamino)propyl)-, hydrochloride
• DTXSID20184199
• 30115-75-4

• Inchi： 1S/C20H26N2.ClH/c1-21-13-6-14-22-15-19-9-4-2-7-17(19)11-12-18-8-3-5-10-20(18)16-22;/h2-5,7-10,21H,6,11-16H2,1H3;1H
• InChI Key： RYKNHZNPGIZMFQ-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCNC)CC2C=CC=CC=2CCC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 330.18651
• Monoisotopic Mass: 330.1862766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27